N-ethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide

• IUPAC Name: N-ethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide
• InChI: InChI=1S/C11H12N2O2S/c1-2-12-11(15)7-3-4-9-8(5-7)13-10(14)6-16-9/h3-5H,2,6H2,1H3,(H,12,15)(H,13,14)
• InChI Key: NLFBNFBQVSQSIG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC2=C(C=C1)SCC(=O)N2
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

N-ethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide (ETB) is a chemical compound that has been extensively studied for its potential applications in scientific research. ETB is a heterocyclic compound that contains a benzothiazine ring system and a carboxamide functional group. It is a synthetic compound that can be prepared through various methods.

Mechanism of Action

The mechanism of action of N-ethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. This compound has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have anti-tumor effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have anti-viral effects by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide in lab experiments is its ability to inhibit the activity of certain enzymes, which can be useful in studying various biological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-ethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide. One area of research could focus on the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research could focus on the development of new derivatives of this compound that have improved biological activities. Additionally, research could focus on the use of this compound in combination with other compounds to enhance its biological activities.

Synthesis Methods

N-ethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide can be synthesized through a variety of methods, including the reaction of 2-aminobenzenethiol with ethyl chloroformate, followed by the addition of ammonia. Another method involves the reaction of 2-aminobenzenethiol with ethyl chloroacetate, followed by the addition of ammonia. Both methods result in the formation of this compound as a white crystalline solid.

Scientific Research Applications

N-ethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. This compound has also been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase.